4-(2-oxo-1,3-benzothiazol-3(2H)-yl)-2-butanone thiosemicarbazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(2-oxo-1,3-benzothiazol-3(2H)-yl)-2-butanone thiosemicarbazone is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound is a derivative of thiosemicarbazone, which is known for its potential as an anti-cancer agent. The unique structure of 4-(2-oxo-1,3-benzothiazol-3(2H)-yl)-2-butanone thiosemicarbazone makes it an attractive candidate for further investigation in the field of cancer research.
Mechanism of Action
The mechanism of action of 4-(2-oxo-1,3-benzothiazol-3(2H)-yl)-2-butanone thiosemicarbazone involves the inhibition of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. By inhibiting this enzyme, the compound disrupts the cell cycle and induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-(2-oxo-1,3-benzothiazol-3(2H)-yl)-2-butanone thiosemicarbazone can induce oxidative stress and DNA damage in cancer cells. The compound has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. Additionally, the compound has been shown to modulate the immune system, which may contribute to its anti-cancer activity.
Advantages and Limitations for Lab Experiments
One advantage of 4-(2-oxo-1,3-benzothiazol-3(2H)-yl)-2-butanone thiosemicarbazone is its potential as a selective anti-cancer agent. The compound has been shown to exhibit cytotoxic activity against cancer cells while sparing normal cells. However, one limitation of the compound is its poor solubility, which may limit its effectiveness in vivo.
Future Directions
There are several future directions for the investigation of 4-(2-oxo-1,3-benzothiazol-3(2H)-yl)-2-butanone thiosemicarbazone. One potential direction is the development of analogs with improved solubility and pharmacokinetic properties. Another direction is the investigation of the compound's potential as an anti-viral agent. Additionally, the compound's mechanism of action could be further elucidated to identify potential targets for drug development. Finally, the compound could be investigated for its potential as a radiosensitizer, which could enhance the effectiveness of radiation therapy in cancer treatment.
Synthesis Methods
The synthesis of 4-(2-oxo-1,3-benzothiazol-3(2H)-yl)-2-butanone thiosemicarbazone involves the reaction of 2-butanone thiosemicarbazone with 2-oxo-1,3-benzothiazole. The reaction is typically carried out in the presence of a catalyst and under controlled conditions. The yield of the compound can be improved by optimizing the reaction conditions.
Scientific Research Applications
4-(2-oxo-1,3-benzothiazol-3(2H)-yl)-2-butanone thiosemicarbazone has been extensively studied for its potential as an anti-cancer agent. It has been shown to exhibit cytotoxic activity against various types of cancer cells, including breast cancer, lung cancer, and leukemia. The compound has also been investigated for its potential as an anti-viral agent.
properties
IUPAC Name |
[(E)-4-(2-oxo-1,3-benzothiazol-3-yl)butan-2-ylideneamino]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4OS2/c1-8(14-15-11(13)18)6-7-16-9-4-2-3-5-10(9)19-12(16)17/h2-5H,6-7H2,1H3,(H3,13,15,18)/b14-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQKWRTNRHDGERE-RIYZIHGNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NNC(=S)N)CCN1C2=CC=CC=C2SC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\NC(=S)N)/CCN1C2=CC=CC=C2SC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.